Cas no 1707580-51-5 (5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride)

• Product Name: 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride
• CAS No: 1707580-51-5
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 5191305
• Update Time: 2025-08-03

5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride

• Inchi： 1S/C10H16N4O.ClH/c1-15-9-6-12-10(13-7-9)14-8-2-4-11-5-3-8;/h6-8,11H,2-5H2,1H3,(H,12,13,14);1H
• InChI Key： JMCGFWPRDPJVTL-UHFFFAOYSA-N
• SMILES： N(C1CCNCC1)C1=NC=C(OC)C=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride

Recent Advances in the Study of 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine Dihydrochloride (CAS: 1707580-51-5)

The compound 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride (CAS: 1707580-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidinyl-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other key biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The authors employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride exhibits potent inhibitory activity against a subset of protein kinases implicated in cancer and inflammatory diseases. In vitro assays demonstrated nanomolar IC50 values against specific kinase targets, such as JAK2 and CDK4/6. These findings suggest its potential as a lead compound for the development of targeted therapies. Additionally, the compound's selectivity profile was investigated, showing minimal off-target effects, which is a promising attribute for reducing adverse reactions in therapeutic applications.

Further mechanistic studies have elucidated the binding interactions of 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride with its biological targets. X-ray crystallography and molecular docking simulations revealed that the compound forms hydrogen bonds with key residues in the ATP-binding pocket of the target kinases. This structural insight provides a foundation for the rational design of derivatives with enhanced potency and selectivity. Researchers are now exploring modifications to the methoxy and piperidinyl groups to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

In vivo studies have also been conducted to evaluate the therapeutic efficacy of 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride. A recent preclinical study in murine models of rheumatoid arthritis demonstrated significant reduction in joint inflammation and bone erosion following oral administration of the compound. These results highlight its potential as a novel anti-inflammatory agent. Moreover, preliminary toxicity assessments indicated a favorable safety profile, with no observed adverse effects at therapeutic doses.

Looking ahead, the research community is keenly focused on advancing 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address remaining challenges, such as formulation optimization and long-term toxicity studies. The compound's dual potential in oncology and immunology makes it a particularly attractive candidate for further development.

In conclusion, the recent progress in understanding and developing 5-Methoxy-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride underscores its significance in modern drug discovery. With its robust synthetic accessibility, potent biological activity, and promising preclinical data, this compound represents a valuable addition to the toolkit of researchers aiming to tackle complex diseases. Future studies will undoubtedly shed more light on its full therapeutic potential and pave the way for its translation into clinical applications.